2-({3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)-N-methylacetamide

• IUPAC Name: 2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-methylacetamide
• InChI: InChI=1S/C9H12N6OS/c1-3-15-8-7(13-14-15)9(12-5-11-8)17-4-6(16)10-2/h5H,3-4H2,1-2H3,(H,10,16)
• InChI Key: OPBZBIKZHXGFQG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)SCC(=O)NC)N=N1
• Molecular Formula: C9H12N6OS
• Molecular Weight: 252.30 g/mol
• CAS No.: 1058496-38-0

Description

Triazolopyrimidine derivatives are a class of compounds that have been studied for their potential biological activities. They have been evaluated for their antiproliferative activity against several cancer cell lines.

Synthesis Analysis

The synthesis of triazolopyrimidine derivatives often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and tetrahydropyrimidinones.

Chemical Reactions Analysis

Triazolopyrimidine derivatives can undergo various chemical reactions. For instance, they can react with hydrazonoyl halides to form new compounds.

Mechanism of Action

Some triazolopyrimidine derivatives have shown antiproliferative activity against cancer cells. For example, one study found that a specific compound could induce apoptosis of cancer cells probably through the mitochondrial pathway.

Future Directions

The study and development of triazolopyrimidine derivatives is a promising area of research due to their potential biological activities. Further studies could focus on exploring their potential uses in medical applications, such as cancer treatment.